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Compound of Interest

Compound Name: GRC-17536

Cat. No.: B1574627 Get Quote

Disclaimer: GRC-17536 is an investigational pharmaceutical compound developed by

Glenmark Pharmaceuticals.[1][2][3] As a controlled-distribution substance, a specific, public

Safety Data Sheet (SDS) containing official disposal instructions is not readily available. The

following procedures are based on general best practices for the disposal of research-grade

pharmaceutical and chemical compounds. Researchers, scientists, and drug development

professionals must always consult the specific SDS provided by the manufacturer and adhere

to all local, state, and federal regulations.

Immediate Safety and Logistical Information
GRC-17536 is an orally available inhibitor of the Transient Receptor Potential Ankyrin 1

(TRPA1), a pain receptor.[3] While comprehensive public safety data is limited, its intended

biological activity necessitates careful handling to avoid unintended physiological effects. All

handling and disposal should be conducted by trained personnel in a controlled laboratory

environment, utilizing appropriate Personal Protective Equipment (PPE), including but not

limited to safety glasses, lab coats, and chemical-resistant gloves.

Step-by-Step Disposal Protocol for Research
Quantities
This protocol provides a general framework for the disposal of small, research-level quantities

of GRC-17536.
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Step 1: Consultation and Assessment

Obtain the Safety Data Sheet (SDS): The SDS is the primary source of information for

handling and disposal. Request the SDS for GRC-17536 directly from the supplier or

manufacturer (Glenmark Pharmaceuticals/Ichnos Sciences).

Review Local Regulations: Consult your institution's Environmental Health and Safety (EHS)

department to ensure compliance with all hazardous waste regulations.

Characterize the Waste: Determine if the waste is pure GRC-17536, a solution, or mixed with

other materials. This will dictate the appropriate disposal pathway.

Step 2: Waste Segregation and Collection

Designated Waste Container: Use a dedicated, properly labeled hazardous waste container.

The label should clearly state "Hazardous Waste," the chemical name "GRC-17536," and

any other components.

Avoid Mixing: Do not mix GRC-17536 waste with other waste streams unless explicitly

permitted by your EHS department. Incompatible waste mixing can lead to dangerous

chemical reactions.

Secure Storage: Store the sealed waste container in a designated, secure satellite

accumulation area until it is collected by trained waste management personnel.

Step 3: Final Disposal

Professional Disposal: The final disposal of GRC-17536 waste must be handled by a

licensed hazardous waste disposal contractor.

Incineration: Based on environmental clearance documents for the manufacturing of GRC-
17536, high-temperature incineration at a permitted Treatment, Storage, and Disposal

Facility (TSDF) is a standard method for pharmaceutical waste.[4][5] This method ensures

the complete destruction of the active compound.

Documentation: Maintain a detailed log of the waste, including the quantity, date of

generation, and date of pickup by the disposal contractor. Retain all disposal manifests and
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certificates of destruction as required by regulations.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of GRC-
17536.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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